![molecular formula C16H21N3S B6450857 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione CAS No. 2548991-70-2](/img/structure/B6450857.png)
8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (EMPT) is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in the fields of organic synthesis, drug discovery, and pharmaceuticals. It is a member of the triazaspirodecane family and has unique properties that make it an attractive research candidate. 5]dec-3-ene-2-thione.
Scientific Research Applications
8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) has a wide range of potential applications in the fields of organic synthesis, drug discovery, and pharmaceuticals. It has been used as a platform for the synthesis of various heterocyclic compounds, such as imidazolines and quinolines, and has been shown to be an effective catalyst for the synthesis of organic compounds. Additionally, it has been used as a starting material for the synthesis of various pharmaceuticals, such as anti-inflammatory agents and anti-cancer drugs.
Mechanism of Action
The mechanism of action of 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) is not well understood. However, it is thought to interact with various biological targets, such as enzymes and receptors, to produce its biological effects. It is believed to act as an inhibitor of enzymes involved in the synthesis of prostaglandins, which are important mediators of inflammation. Additionally, it is thought to interact with certain receptors, such as the dopamine D2 receptor, to produce its pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound (this compound) have been studied extensively in recent years. It has been shown to have anti-inflammatory, anti-nociceptive, and anti-cancer properties. In addition, it has been shown to have neuroprotective and antidepressant effects in animal models. It has also been reported to have anticonvulsant and anxiolytic effects.
Advantages and Limitations of Lab Experiments
The use of this compound (this compound) in laboratory experiments has several advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, its low toxicity makes it an attractive candidate for use in laboratory experiments. However, it is important to note that this compound is not water soluble and must be dissolved in organic solvents for use in experiments. Additionally, its low solubility in certain solvents can limit its use in certain experiments.
Future Directions
The potential applications of 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) are vast and there are many potential future directions for research. One potential area of research is the development of new synthesis methods for this compound and related compounds. Additionally, further research is needed to better understand the mechanism of action of this compound and to identify new biological targets for its use. Additionally, further research is needed to investigate the potential therapeutic applications of this compound, such as its use in the treatment of various diseases and conditions. Finally, further research is needed to develop new methods for the analysis and characterization of this compound and related compounds.
Synthesis Methods
The synthesis of 8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (this compound) is a multi-step process that involves the use of a variety of chemical reagents. The first step involves the condensation of ethyl 3-oxobutanoate and 4-methylphenylmagnesium bromide to form a Grignard reagent. This reagent is then treated with a solution of sodium azide and ethyl chloroformate to form the triazaspirodecane ring system. The final step involves the addition of thionyl chloride to form the desired compound.
properties
IUPAC Name |
8-ethyl-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3S/c1-3-19-10-8-16(9-11-19)17-14(15(20)18-16)13-6-4-12(2)5-7-13/h4-7H,3,8-11H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BORUBYPHYLVFFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2(CC1)NC(=S)C(=N2)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.